Cas no 82846-38-6 (Acetamide, 2,2'-oxybis[N,N-dibutyl-)

• Product Name: Acetamide, 2,2'-oxybis[N,N-dibutyl-
• CAS No: 82846-38-6
• MF: C₂₀H₄₀N₂O₃
• MW: 356.543206214905
• MDL: MFCD29918170
• CID: 1807997
• PubChem ID: 12855444
• Update Time: 2025-06-12

Acetamide, 2,2'-oxybis[N,N-dibutyl- Chemical and Physical Properties

Names and Identifiers

• N,N-dibutyl-2-[2-(dibutylamino)-2-oxoethoxy]acetamide
• 2,2′-Oxybis[N,N-dibutylacetamide] (ACI)
• TBOPDA
• Tetrabutyl-3-oxa-pentanediamide
• N,N,N',N'-tetra-n-butyl-3-oxa-pentanediamide
• 82846-38-6
• DS-19330
• AU9DQ53ZWJ
• SB83679
• Acetamide, 2,2'-oxybis[N,N-dibutyl-
• 2,2'-Oxybis[N,N-dibutylacetamide]
• C20H40N2O3
• N,N-DIBUTYL-2-[(DIBUTYLCARBAMOYL)METHOXY]ACETAMIDE
• Y13478
• AKOS028113783
• 2,2'-Oxybis(N,N-dibutylacetamide)
• CS-0152118
• Acetamide, 2,2-oxybis[N,N-dibutyl-
• SCHEMBL3269157
• DTXSID30511538

• MDL： MFCD29918170
• Inchi： 1S/C20H40N2O3/c1-5-9-13-21(14-10-6-2)19(23)17-25-18-20(24)22(15-11-7-3)16-12-8-4/h5-18H2,1-4H3
• InChI Key： YFMTUEQOIRXZOE-UHFFFAOYSA-N
• SMILES： O=C(COCC(N(CCCC)CCCC)=O)N(CCCC)CCCC

Computed Properties

• Exact Mass: 356.30389314g/mol
• Monoisotopic Mass: 356.30389314g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 16
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 49.8Ų

Additional information on Acetamide, 2,2'-oxybis[N,N-dibutyl-

Acetamide, 2,2'-oxybis[N,N-dibutyl- (CAS No. 82846-38-6): Applications and Recent Research Developments

Acetamide, 2,2'-oxybis[N,N-dibutyl- (CAS No. 82846-38-6) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential applications. This compound, characterized by its 2,2'-oxybis[N,N-dibutyl- moiety, exhibits distinct chemical behaviors that make it a valuable candidate for various industrial and scientific purposes.

The molecular structure of Acetamide, 2,2'-oxybis[N,N-dibutyl- (CAS No. 82846-38-6) consists of two acetamide units linked by an oxybis group, with each acetamide unit being substituted with N,N-dibutyl groups. This specific arrangement imparts the compound with both flexibility and reactivity, making it suitable for use in the synthesis of complex molecules and as an intermediate in various chemical reactions.

In recent years, researchers have been exploring the potential applications of this compound in multiple domains. One of the most promising areas is in the development of novel pharmaceuticals. The unique structural features of Acetamide, 2,2'-oxybis[N,N-dibutyl- (CAS No. 82846-38-6) allow it to interact with biological targets in ways that traditional small molecules may not. This has led to investigations into its role as a scaffold for drug discovery, particularly in targeting enzymes and receptors involved in critical biological pathways.

Recent studies have highlighted the compound's potential as an intermediate in the synthesis of bioactive molecules. For instance, researchers have demonstrated its utility in creating derivatives that exhibit antimicrobial and anti-inflammatory properties. These findings are particularly significant given the ongoing global challenge of antibiotic resistance and the need for innovative therapeutic strategies.

The compound's reactivity also makes it a valuable tool in materials science. Specifically, its ability to form stable complexes with metal ions has been explored for applications in catalysis and material design. These complexes can serve as efficient catalysts for various organic transformations, offering a greener and more sustainable approach to industrial chemical processes.

In addition to its pharmaceutical and materials science applications, Acetamide, 2,2'-oxybis[N,N-dibutyl- (CAS No. 82846-38-6) has shown promise in the field of agrochemicals. Researchers are investigating its use as a precursor in the synthesis of novel pesticides and herbicides that are more effective and environmentally friendly compared to existing alternatives. This aligns with global efforts to develop sustainable agricultural practices that minimize environmental impact.

The synthesis of Acetamide, 2,2'-oxybis[N,N-dibutyl- (CAS No. 82846-38-6) involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to optimize yield and purity, ensuring that the final product meets the stringent requirements of industrial and research applications. These methodologies often incorporate green chemistry principles to minimize waste and energy consumption.

One of the key challenges in working with Acetamide, 2,2'-oxybis[N,N-dibutyl- (CAS No. 82846-38-6) is its potential sensitivity to environmental factors such as moisture and light. Therefore, storage conditions must be carefully controlled to maintain stability and prevent degradation. Researchers have developed innovative storage solutions that protect the compound from these factors while maintaining its integrity for extended periods.

The safety profile of Acetamide, 2,2'-oxybis[N,N-dibutyl- (CAS No. 82846-38-6) is another critical consideration. While it is not classified as a hazardous substance under current regulations, proper handling procedures must be followed to ensure worker safety and environmental protection. Safety data sheets provide comprehensive information on handling protocols, including personal protective equipment requirements and emergency response measures.

In conclusion, Acetamide, 2,2'-oxybis[N,N-dibutyl- (CAS No. 82846-38-6) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structural properties make it a valuable tool in pharmaceutical research, materials science, agrochemical development, and beyond. As research continues to uncover new possibilities for this compound, its significance in advancing scientific knowledge and technological innovation is expected to grow.